Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoate
Overview
Description
Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoate, also known as 5-bromo-3-cyano-2-(difluoromethyl)benzoate, is a synthetic organic compound belonging to the class of benzoates. It is a colorless solid with a molecular weight of 332 g/mol. It is soluble in methanol, ethanol, and acetonitrile but insoluble in water. This compound has been widely used in a variety of scientific research applications, including as a pharmaceutical intermediate, as a key component in the synthesis of various drugs, and as a reagent in the synthesis of other organic compounds.
Scientific Research Applications
Ethyl Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate has been widely used in scientific research applications. It has been used as a pharmaceutical intermediate in the synthesis of drugs, such as the anti-inflammatory drug diclofenac. It has also been used as a reagent in the synthesis of other organic compounds, such as the antifungal drug fluconazole. In addition, it has been used as a catalyst in the synthesis of polymers, such as polyurethanes.
Mechanism of Action
The mechanism of action of ethyl Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate is not fully understood. However, it is believed that the compound acts as a Lewis acid, which facilitates the formation of covalent bonds between the carbon and hydrogen atoms of the reactants. This results in the formation of new molecules, such as drugs and polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate are not fully understood. However, it is believed that the compound may have a variety of effects on the body, depending on the concentration and duration of exposure. It is possible that the compound may act as an irritant, a skin sensitizer, or a mutagen.
Advantages and Limitations for Lab Experiments
The use of ethyl Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate in lab experiments offers several advantages. It is a relatively inexpensive and widely available compound, making it an ideal choice for cost-effective research. It is also a highly reactive compound, making it suitable for a variety of synthetic organic reactions. However, there are some limitations to its use in lab experiments. It is a highly toxic compound and should be handled with extreme caution. In addition, it is a volatile compound and can easily evaporate, making it unsuitable for long-term storage.
Future Directions
In the future, ethyl Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate may be used in a variety of applications. It may be used as a starting material for the synthesis of new pharmaceuticals or as a catalyst in the synthesis of polymers. It may also be used in the synthesis of other organic compounds, such as dyes and fragrances. In addition, its potential use in the synthesis of nanomaterials and nanostructures may be explored. Finally, its potential use in the development of new analytical techniques and methods may be explored.
properties
IUPAC Name |
ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF2NO2/c1-2-17-11(16)8-4-7(12)3-6(5-15)9(8)10(13)14/h3-4,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYHRNESMZITPRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1C(F)F)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-3-cyano-2-(difluoromethyl)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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